N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H16ClFN4O3/c18-15-11-12(1-6-16(15)19)20-17(24)22-9-7-21(8-10-22)13-2-4-14(5-3-13)23(25)26/h1-6,11H,7-10H2,(H,20,24)
• InChI Key: CBGPRWTWBQDICY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H16ClFN4O3
• Molecular Weight: 378.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide is a chemical compound that belongs to the class of piperazine derivatives. This compound has been of interest to researchers due to its potential therapeutic applications in various fields.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic properties. This compound has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested that this compound acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. This dual action is thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This compound has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducible results. However, one limitation is that this compound has not been extensively studied in humans, and its safety profile is not well-established.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-4-(4-nitrophenyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Huntington's disease. Another future direction is the investigation of its potential as an analgesic for chronic pain. Additionally, more studies are needed to establish the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields. Its well-defined chemical structure and dual mechanism of action make it an interesting target for further research. However, more studies are needed to fully understand its biochemical and physiological effects and establish its safety and efficacy in humans.